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Compound of Interest

Compound Name: Disperse blue 102

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the staining of polyester (polyethylene
terephthalate, PET) fibers with C.I. Disperse Blue 102. This protocol is intended for laboratory-
scale applications for analytical purposes, such as fiber identification, microplastic analysis, and
quality control.

Introduction

Disperse dyes are non-ionic, sparingly water-soluble colorants ideal for dyeing hydrophobic
synthetic fibers like polyester.[1] The dyeing mechanism involves the diffusion of fine dye
particles into the amorphous regions of the polymer structure at elevated temperatures.[1] C.I.
Disperse Blue 102 is a single azo disperse dye with the chemical formula C1sH19NsO4S and a
molecular weight of 365.41 g/mol .[2] Achieving a consistent and reproducible staining of
polyester fibers requires careful control of several parameters, including temperature, pH, time,
and the use of appropriate auxiliary chemicals. The most common and effective method for
dyeing polyester with disperse dyes is the high-temperature exhaust method, which is detailed
in this protocol.[3][4]

Data Presentation

While specific quantitative data for the dye uptake of Disperse Blue 102 on polyester fibers is
not readily available in public literature, Table 1 provides a template for how such data would be
presented. The values are illustrative and would be determined experimentally.
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Table 1: lllustrative Dye Exhaustion of Disperse Blue 102 on Polyester Fibers

Temperature (°C) Time (minutes) pH Dye Exhaustion (%)
120 30 4.5 85

120 60 4.5 90

130 30 4.5 95

130 60 4.5 >08

130 60 5.5 97

Fastness properties are crucial for determining the durability of the staining. Table 2 presents

the fastness properties of Disperse Blue 102 on acetate fiber, which can serve as a general

indicator. It is important to note that fastness on polyester may vary.[2]

Table 2: Fastness Properties of C.I. Disperse Blue 102 on Acetate Fiber

Fastness Test

ISO Standard (1-5)

AATCC Standard (1-5)

Ironing (Fading) 4-5 3-4
Ironing (Staining) 5 4-5
Light 5 4-5
Perspiration (Fading) 3-4 34
Perspiration (Staining) 4-5 4
Washing (Fading) 4-5 4
Washing (Staining) 4-5 4

(Note: A higher number

indicates better fastness)

Experimental Protocols
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This section details the necessary steps for staining polyester fibers with Disperse Blue 102
using a high-temperature exhaust dyeing method.

Materials and Reagents

o Polyester fibers/fabric

C.l. Disperse Blue 102 (CAS No. 12222-97-8)[2]

» Non-ionic detergent (e.g., Synthrapol)[5]

» Dispersing agent

e Levelling agent

e Acetic acid (glacial)

e Sodium hydrosulfite

e Sodium hydroxide

Distilled or deionized water

Equipment

» High-temperature, high-pressure laboratory dyeing apparatus

Beakers and graduated cylinders

Magnetic stirrer and stir bars

pH meter

Analytical balance

Drying oven

Pre-treatment: Scouring
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Before dyeing, it is essential to remove any oils, waxes, and sizes from the polyester fibers that

could hinder dye uptake.[4]

Prepare a scouring bath with 1-2 g/L of a non-ionic detergent in distilled water.
Immerse the polyester fibers in the bath at a liquor-to-goods ratio of 20:1.
Heat the bath to 60-70°C and maintain for 20-30 minutes with gentle agitation.
Rinse the fibers thoroughly with hot water, followed by a cold water rinse.

Allow the fibers to air dry or use a drying oven at a low temperature.

Dye Bath Preparation and Staining Procedure

Dye Dispersion: Carefully weigh the required amount of Disperse Blue 102 (e.g., 1% on
weight of fiber, 0.w.f.). Make a paste with a small amount of water and dispersing agent.
Gradually add more water to create a fine, stable dispersion.

Dye Bath Setup: Fill the dyeing vessel with the required volume of distilled water for a liquor-
to-goods ratio of 10:1 to 20:1.

Add the following auxiliaries to the dye bath (concentrations are typical and may require
optimization):

o Dispersing agent: 1.0 g/L
o Levelling agent: 0.5- 1.0 g/L

Adjust the pH of the dye bath to 4.5-5.5 using acetic acid.[4] This is critical as Disperse Blue
102 is not suitable for alkaline conditions.[2]

Add the prepared dye dispersion to the bath and stir thoroughly.
Introduce the scoured polyester fibers into the dye bath at approximately 60°C.
Dyeing Cycle:

o Increase the temperature of the dye bath to 130°C at a rate of 1.5-2.0°C per minute.[3]
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o Hold the temperature at 130°C for 45-60 minutes, ensuring continuous agitation.[3]

o Cool the dye bath to 70°C at a rate of 2-3°C per minute.

e Drain the dye bath.

Post-treatment: Reduction Clearing

This step is crucial for removing any unfixed dye from the fiber surface, which improves wash
and crocking fastness.[4]

o Prepare a clearing solution containing:
o Sodium hydrosulfite: 1-2 g/L
o Sodium hydroxide: 1-2 g/L
o Non-ionic detergent: 1 g/L
o Treat the dyed fibers in this solution at 70-80°C for 15-20 minutes.[4]
» Rinse the fibers thoroughly with hot water, followed by a cold water rinse.
o Neutralize the fibers in a bath containing 0.5-1.0 g/L of acetic acid for 5 minutes.
» Give a final rinse with cold water.
» Dry the stained fibers in an oven or air dry.

Visualizations

The following diagrams illustrate the experimental workflow and the theoretical dyeing
mechanism.
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Experimental Workflow for Staining Polyester with Disperse Blue 102

Preparation

Scouring of Polyester Fibers Preparation of Disperse Blue 102 Dispersion

Dyeing Process

Dye Bath Setup (pH 4.5-5.5)

High-Temperature Dyeing (130°C, 60 min)

Post-Treatment

Reduction Clearing

'

Rinsing and Drying
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Disperse Dyeing Mechanism on Polyester Fiber
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 5. The characterization of disperse dyes in polyester fibers using DART mass spectrometry -
PMC [pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Application Notes and Protocol for Staining Polyester
Fibers with Disperse Blue 102]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041164#protocol-for-staining-polyester-fibers-with-
disperse-blue-102-for-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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